Cas no 1311200-05-1 (Tert-butyl 4-amino-2-(trifluoromethyl)benzoate)

• Product Name: Tert-butyl 4-amino-2-(trifluoromethyl)benzoate
• CAS No: 1311200-05-1
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• MDL: MFCD08703395
• CID: 2181757
• PubChem ID: 70247785
• Update Time: 2024-11-04

Tert-butyl 4-amino-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-amino-2-(trifluoromethyl)benzoate
• AK431035
• AX8271572
• O12133
• 1311200-05-1
• DB-233926
• CLJQXSMSVHCCST-UHFFFAOYSA-N
• DS-18731
• CS-0154850
• SCHEMBL7987024
• AKOS027393600
• EN300-6508547
• tert-butyl4-amino-2-(trifluoromethyl)benzoate

• MDL： MFCD08703395
• Inchi： 1S/C12H14F3NO2/c1-11(2,3)18-10(17)8-5-4-7(16)6-9(8)12(13,14)15/h4-6H,16H2,1-3H3
• InChI Key： CLJQXSMSVHCCST-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 3

Tert-butyl 4-amino-2-(trifluoromethyl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters